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Compound of Interest

Compound Name: Isopropyl propionate

Cat. No.: B1204450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of isopropyl propionate, a versatile ester

with significant applications in the pharmaceutical and chemical industries. This document

covers its fundamental chemical and physical properties, including its CAS number and

molecular weight, and delves into its synthesis, analytical methods, and safety considerations.

The information is tailored for researchers, scientists, and professionals in drug development,

offering in-depth experimental protocols and structured data presentation to support laboratory

and manufacturing activities.

Chemical Identity and Properties
Isopropyl propionate, also known as 1-methylethyl propanoate, is an organic ester formed

from the esterification of isopropanol and propionic acid.[1] It is a colorless liquid with a

characteristic fruity odor.[1]

Identifiers and Molecular Characteristics
The key identifiers and molecular properties of isopropyl propionate are summarized in the

table below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1204450?utm_src=pdf-interest
https://www.benchchem.com/product/b1204450?utm_src=pdf-body
https://www.benchchem.com/product/b1204450?utm_src=pdf-body
https://patents.google.com/patent/CN104788311A/en
https://patents.google.com/patent/CN104788311A/en
https://www.benchchem.com/product/b1204450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Reference

CAS Number 637-78-5 [2]

Molecular Formula C₆H₁₂O₂ [2]

Molecular Weight 116.16 g/mol [2][3][4]

Canonical SMILES CCC(=O)OC(C)C [2]

InChI Key
IJMWOMHMDSDKGK-

UHFFFAOYSA-N
[2]

Physicochemical Properties
A comprehensive list of the physicochemical properties of isopropyl propionate is provided in

the following table. This data is crucial for its application in various experimental and industrial

settings.

Property Value Reference

Appearance Colorless liquid [1][3]

Odor Fruity [1]

Boiling Point 108-111 °C [1][5]

Melting Point -75.9 °C (estimate) [3]

Flash Point 15 °C (59 °F) [2][3]

Density 0.863 - 0.869 g/mL at 20 °C [5][6]

Solubility in Water Slightly soluble [7]

Solubility in Organic Solvents Soluble in ethanol and ether [1]

Vapor Pressure 21.6 mmHg at 25 °C [7]

Refractive Index 1.385 - 1.387 at 20 °C [6]

Synthesis of Isopropyl Propionate
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The most common method for synthesizing isopropyl propionate is through the Fischer

esterification of propionic acid with isopropanol, using an acid catalyst such as sulfuric acid.[1]

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and purification of

isopropyl propionate.

Synthesis and Purification Workflow of Isopropyl Propionate
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Caption: Workflow for Isopropyl Propionate Synthesis.
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Detailed Experimental Protocol: Fischer Esterification
This protocol details the laboratory-scale synthesis of isopropyl propionate.

Materials:

Propionic acid

Isopropanol

Concentrated sulfuric acid (H₂SO₄)

5% Sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (brine) solution

Anhydrous sodium sulfate (Na₂SO₄)

Boiling chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flask

Distillation apparatus

Procedure:

Reaction Setup: In a round-bottom flask, combine 1.0 mole of propionic acid and 1.2 moles

of isopropanol. Add a few boiling chips.
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Catalyst Addition: Slowly add 0.1 moles (approximately 5.4 mL) of concentrated sulfuric acid

to the mixture while swirling.

Reflux: Attach the reflux condenser and heat the mixture to a gentle reflux using a heating

mantle. Continue the reflux for 2-3 hours to drive the reaction to completion.

Cooling and Extraction: Allow the reaction mixture to cool to room temperature. Transfer the

mixture to a separatory funnel.

Washing:

Wash the organic layer with 50 mL of water to remove the excess isopropanol and some

of the sulfuric acid.

Carefully neutralize the remaining acid by washing with 50 mL of 5% sodium bicarbonate

solution. Be cautious as carbon dioxide gas will be evolved.

Wash the organic layer with 50 mL of brine to remove any remaining water-soluble

impurities.

Drying: Transfer the organic layer to an Erlenmeyer flask and dry over anhydrous sodium

sulfate for 15-20 minutes.

Purification: Decant the dried ester into a clean, dry round-bottom flask. Purify the isopropyl
propionate by simple distillation, collecting the fraction that boils between 108-111 °C.

Analytical Methods
Gas chromatography (GC) is a common and effective method for determining the purity of

isopropyl propionate and for quantifying its presence in various matrices.

Gas Chromatography (GC) Protocol
Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

Capillary column suitable for volatile organic compounds (e.g., DB-5 or equivalent).
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GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 150 °C.

Hold at 150 °C for 5 minutes.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Volume: 1 µL (split injection recommended).

Sample Preparation:

Dilute the isopropyl propionate sample in a suitable solvent, such as dichloromethane or

hexane, to a concentration within the linear range of the detector.

Applications in Research and Drug Development
Isopropyl propionate's properties make it a valuable compound in various stages of research

and pharmaceutical development.

Logical Relationship of Applications
The following diagram illustrates the key application areas of isopropyl propionate stemming

from its fundamental properties.
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Applications of Isopropyl Propionate

Key Properties:
- Good Solvency

- Fruity Odor
- Volatility

- Ester Functionality
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Caption: Key Applications of Isopropyl Propionate.

Role as a Solvent
Due to its moderate boiling point and good solvency for many organic compounds, isopropyl
propionate can be used as a solvent in various pharmaceutical manufacturing processes,

including in the formulation of coatings and adhesives for drug delivery systems.[1] Its ability to

dissolve a range of active pharmaceutical ingredients (APIs) makes it a useful medium for

reactions and purifications.

Use in Organic Synthesis
As an ester, isopropyl propionate can serve as a starting material or intermediate in the

synthesis of more complex molecules.[2] Its ester group can undergo various chemical

transformations, making it a versatile building block in medicinal chemistry and drug discovery.

Safety and Handling
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Isopropyl propionate is a flammable liquid and should be handled with appropriate safety

precautions.

Flammability: Highly flammable with a low flash point. Keep away from heat, sparks, and

open flames.[3][8]

Inhalation: May cause respiratory tract irritation. Use in a well-ventilated area.

Skin and Eye Contact: May cause irritation. Wear appropriate personal protective equipment

(PPE), including gloves and safety glasses.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

oxidizing agents.[3][8]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information

before working with isopropyl propionate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Isopropyl Propionate: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1204450#isopropyl-propionate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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